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Compound of Interest

Compound Name: Toxol

Cat. No.: B1195516

This guide provides researchers, scientists, and drug development professionals with detailed
answers to frequently asked questions and troubleshooting advice for using Paclitaxel in
preclinical in vivo cancer models.

Frequently Asked Questions (FAQS)

Q1: What is the mechanism of action for Paclitaxel?

Paclitaxel is a potent antineoplastic agent that functions as a mitotic inhibitor.[1] Its primary
mechanism involves promoting the assembly of microtubules from tubulin dimers and
stabilizing them to prevent depolymerization.[1] This interference disrupts the normal dynamic
reorganization of the microtubule network essential for mitosis, arresting the cell cycle at the
G2/M phase and ultimately leading to apoptotic cell death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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